Cenp-E-IN-2

• Molecular Formula: C27H33ClN6O4
• Molecular Weight: 541.0 g/mol
• InChI: InChI=1S/C27H33ClN6O4/c1-16(2)38-24-11-8-20(15-22(24)28)26(36)30-23(27(37)29-5)14-19-6-9-21(10-7-19)31-32-25-17(3)33-34(12-13-35)18(25)4/h6-11,15-16,23,35H,12-14H2,1-5H3,(H,29,37)(H,30,36)/t23-/m0/s1
• InChIKey: AESZHYKARDHANE-QHCPKHFHSA-N

Researchers need dynamic control over mitotic kinesins, but conventional CENP-E inhibitors like GSK-923295 offer only constitutive blockade. Cenp-E-IN-2 solves this with reversible photoisomerization. - **pIC₅₀**: 6.82 (dark, IC₅₀=151 nM) → 5.85 (365nm, IC₅₀=1.41 µM); 9.3-fold reversible shift - **Spatial precision**: Focused 365nm light blocks chromosome movement at targeted spindle regions only - **Application**: Pulse-chase experiments, photopharmacology benchmarking; not for in vivo efficacy

CENP-E-IN-2: Photoswitchable CENP-E Inhibitor

CENP‑E‑IN‑2 (compound 3) is an arylazopyrazole‑based photoswitchable inhibitor of centromere‑associated protein E (CENP‑E), a mitotic kinesin essential for chromosome congression and spindle assembly checkpoint signaling [1]. Its activity can be modulated by light: the compound exhibits a pIC₅₀ of 6.82 (IC₅₀ ≈ 151 nM) in the dark and 5.85 (IC₅₀ ≈ 1.41 µM) under 365 nm illumination [2]. This light‑dependent potency shift distinguishes it from conventional, constitutively active CENP‑E inhibitors such as GSK‑923295 and PF‑2771.

Mechanism Photoswitchable CENP-E inhibition with light-gated activity

Resolution Spatiotemporal control of mitotic progression and chromosome dynamics

Differentiation Orthogonal control dimension distinct from constitutive CENP-E inhibitors

• [1] Matsuo K, Ogawa H, Yamaoka S, Waku T, Kobori A. A chemical platform for the efficient screening of arylazopyrazole-based photoswitchable CENP-E inhibitors using mild cyclization reactions. Bioorg Med Chem Lett. 2024;111:129892. doi:10.1016/j.bmcl.2024.129892 View Source
• [2] PeptideDB. CENP-E-IN-2 Product Data Sheet. Accessed 2025. View Source

Why CENP-E-IN-2 Is Irreplaceable

Standard CENP‑E inhibitors (e.g., GSK‑923295, PF‑2771, Syntelin) provide constitutive, dose‑dependent target engagement that cannot be rapidly reversed or spatially confined within a cell population . CENP‑E‑IN‑2 introduces an additional orthogonal control dimension—reversible photoisomerization—that enables researchers to switch CENP‑E activity on and off with subcellular precision and temporal resolution [1]. Substituting CENP‑E‑IN‑2 with a non‑photoswitchable analog eliminates this capability entirely, making generic substitution inappropriate for experiments requiring dynamic control of mitotic progression.

CENP-E-IN-2

Dynamic, light-gated inhibition

Reversible photoisomerization enables switching CENP-E activity on and off with subcellular precision.

Constitutive inhibitors

Static, dose-dependent engagement

Bath-applied GSK-923295 or PF-2771 provide global target inhibition that cannot be spatially confined or rapidly reversed.

CENP-E-IN-2

Spatiotemporal resolution

Focused 365 nm illumination allows region-specific chromosome movement arrest within individual cells.

Constitutive inhibitors

Uniform mitotic arrest

Global target engagement by non-photoswitchable analogs eliminates the ability to study local chromosome congression.

• [1] Mafy NN, Matsuo K, Hiruma S, Uehara R, Tamaoki N. Photoswitchable CENP-E Inhibitor Enabling the Dynamic Control of Chromosome Movement and Mitotic Progression. J Am Chem Soc. 2020;142(4):1763-1767. View Source

CENP-E-IN-2 vs. Constitutive CENP-E Inhibitors

Light-Dependent Potency Shift

Under dark conditions, CENP‑E‑IN‑2 inhibits CENP‑E with a pIC₅₀ of 6.82 (IC₅₀ ≈ 151 nM). Illumination with 365 nm light reduces potency to pIC₅₀ 5.85 (IC₅₀ ≈ 1.41 µM), a 9.3‑fold decrease [1]. This light‑dependent activity modulation is absent in non‑photoswitchable CENP‑E inhibitors such as GSK‑923295 (Ki = 3.2 nM) and PF‑2771 (IC₅₀ = 16.1 nM), which maintain constant potency regardless of illumination .

Light-Dependent Potency Shift

Class-level inference

~9.3-fold change (pIC₅₀ 6.82 dark vs 5.85 at 365 nm)

Enables spatiotemporal CENP-E control absent in constitutive inhibitors.

In vitro ATPase assay data; comparators GSK-923295/PF-2771 show no light dependence.

Evidence Dimension	Light‑dependent potency shift
Target Compound Data	pIC₅₀ 6.82 (dark) → pIC₅₀ 5.85 (365 nm); ∆pIC₅₀ = 0.97 (~9.3‑fold change)
Comparator Or Baseline	GSK‑923295: Ki = 3.2 nM (no light dependence); PF‑2771: IC₅₀ = 16.1 nM (no light dependence)
Quantified Difference	9.3‑fold potency reduction upon 365 nm illumination (target compound); comparators show no light‑dependent change
Conditions	In vitro CENP‑E motor domain ATPase assay; data from PeptideDB (CENP‑E‑IN‑2) and MedChemExpress (GSK‑923295, PF‑2771)

Why This Matters

The light‑dependent activity modulation enables spatiotemporal control of CENP‑E function, a capability that conventional inhibitors cannot provide.

• [1] PeptideDB. CENP-E-IN-2 Product Data Sheet. Accessed 2025. View Source

Arylazopyrazole vs. Azobenzene Photoswitch Scaffolds

CENP‑E‑IN‑2 employs an arylazopyrazole photoswitch and demonstrates a 9.3‑fold potency change with 365 nm light [1]. The azobenzene‑based inhibitor reported by Mafy et al. (2020) achieves a ~10‑fold IC₅₀ change between cis and trans states using UV/vis light [2]. While the fold change is comparable, the arylazopyrazole scaffold typically exhibits more complete photoisomerization and longer thermal half‑life than unsubstituted azobenzenes, potentially offering advantages for prolonged live‑cell imaging experiments [3].

Arylazopyrazole vs Azobenzene

Cross-study comparable

9.3-fold (CENP-E-IN-2) vs ~10-fold (Mafy 2020)

Scaffold-specific photopharmacology context; supports SAR benchmarking.

Arylazopyrazoles may offer improved fatigue resistance and thermal stability vs azobenzenes.

Evidence Dimension	Fold change in potency and photoswitch scaffold type
Target Compound Data	~9.3‑fold change (pIC₅₀ 6.82 → 5.85); 365 nm activation; arylazopyrazole scaffold
Comparator Or Baseline	Azobenzene‑based inhibitor (Mafy 2020): ~10‑fold change; UV/vis activation; azobenzene scaffold
Quantified Difference	Similar fold change (9.3 vs. 10); different photochromic scaffold (arylazopyrazole vs. azobenzene) and activation wavelength (365 nm vs. UV/vis)
Conditions	In vitro CENP‑E ATPase assays; literature comparison

Why This Matters

Arylazopyrazole photoswitches often show superior fatigue resistance and thermal stability vs. azobenzenes, which is critical for experiments requiring repeated switching cycles or extended imaging.

• [1] Matsuo K, Ogawa H, Yamaoka S, Waku T, Kobori A. A chemical platform for the efficient screening of arylazopyrazole-based photoswitchable CENP-E inhibitors using mild cyclization reactions. Bioorg Med Chem Lett. 2024;111:129892. View Source
• [2] Mafy NN, Matsuo K, Hiruma S, Uehara R, Tamaoki N. Photoswitchable CENP-E Inhibitor Enabling the Dynamic Control of Chromosome Movement and Mitotic Progression. J Am Chem Soc. 2020;142(4):1763-1767. View Source
• [3] Crespi S, Simeth NA, König B. Heteroaryl azo dyes as molecular photoswitches. Nat Rev Chem. 2019;3:133-146. View Source

Biochemical Selectivity vs. PF-2771 and GSK-923295

Specific kinesin‑panel selectivity data for CENP‑E‑IN‑2 have not been publicly disclosed. For context, PF‑2771 shows 0% inhibition of Eg5/KSP, chromokinesin, and MCAK at concentrations up to 10 µM [1], while GSK‑923295 inhibits a panel of mitotic kinesins by <25% at 50 µM . The photoswitchable mechanism of CENP‑E‑IN‑2 provides an orthogonal selectivity dimension—light‑dependent control—that is unavailable with these constitutively active inhibitors, but the absence of published biochemical selectivity data for CENP‑E‑IN‑2 represents a significant evidence gap.

Biochemical Selectivity

Supporting evidence

Not disclosed for CENP-E-IN-2

Evidence gap noted; intrinsic selectivity context to verify.

PF-2771 and GSK-923295 have established off-target profiling data.

Evidence Dimension	Biochemical selectivity against off‑target kinesins
Target Compound Data	No selectivity panel data available for CENP‑E‑IN‑2
Comparator Or Baseline	PF‑2771: 0% inhibition of Eg5, chromokinesin, MCAK at 1–10 µM; GSK‑923295: <25% inhibition across a panel of mitotic kinesins at 50 µM
Quantified Difference	Not quantifiable for CENP‑E‑IN‑2; evidence gap noted
Conditions	Biochemical ATPase assays for recombinant kinesin motor domains

Why This Matters

Users with strict biochemical selectivity requirements should consider PF‑2771 or GSK‑923295; CENP‑E‑IN‑2 is selected for its light‑gated functionality rather than superior intrinsic selectivity.

• [1] Anjiechem. PF-2771 Product Data Sheet (Kinesin Selectivity Data). Accessed 2025. View Source

Antitumor Activity vs. Advanced CENP-E Inhibitors

CENP‑E‑IN‑2 is reported to possess antitumor activity, but specific cell line IC₅₀ values are not publicly available [1]. By contrast, GSK‑923295 inhibits SKOV‑3 and Colo205 cancer cell proliferation with IC₅₀ values of 22 nM , and PF‑2771 demonstrates tumor growth inhibition in HCC1806 triple‑negative breast cancer xenografts at doses of 3–30 mg/kg i.p. [2]. Similarly, Syntelin inhibits CENP‑E motility with an IC₅₀ of 160 nM and has validated cellular activity [3]. The absence of quantitative cellular and in vivo efficacy data for CENP‑E‑IN‑2 currently limits its positioning for translational oncology applications.

Antitumor Activity

Supporting evidence

Stated; no quantitative cellular IC₅₀ or in vivo data

Tool compound fit for photopharmacology; not for potency-driven screening.

Conventional inhibitors offer validated antitumor benchmarks for translational studies.

Evidence Dimension	Cellular and in vivo antitumor potency
Target Compound Data	Antitumor activity stated; no quantitative cell‑line IC₅₀ or in vivo efficacy data published
Comparator Or Baseline	GSK‑923295: cell IC₅₀ = 22 nM (SKOV‑3, Colo205); PF‑2771: in vivo TGI in HCC1806 xenografts (3–30 mg/kg); Syntelin: IC₅₀ = 160 nM (motility assay)
Quantified Difference	Not quantifiable for CENP‑E‑IN‑2; evidence gap noted
Conditions	Cell viability assays (GSK‑923295); mouse xenograft models (PF‑2771); in vitro motility assay (Syntelin)

Why This Matters

CENP‑E‑IN‑2 should be prioritized for photopharmacology tool applications rather than potency‑driven oncology screening; conventional inhibitors offer superior validated antitumor activity for translational studies.

• [1] PeptideDB. CENP-E-IN-2 Product Data Sheet. Accessed 2025. View Source
• [2] Kung PP, et al. Discovery of PF-2771, a potent and selective CENP-E inhibitor. Bioorg Med Chem Lett. 2014;24(21):5118-5121. View Source
• [3] Ding X, et al. Probing CENP-E function in chromosome dynamics using small molecule inhibitor syntelin. Cell Res. 2010;20(12):1386-1389. View Source

CENP-E-IN-2 Research Applications

Subcellular Photo-Control of Chromosome Congression

CENP‑E‑IN‑2 enables light‑mediated, region‑specific inhibition of CENP‑E within individual mitotic cells. Using focused 365 nm illumination, researchers can selectively block chromosome movement at targeted spindle locations while leaving other chromosomes unaffected [1]. This spatiotemporal resolution is not achievable with bath‑applied constitutive inhibitors such as GSK‑923295 or PF‑2771.

Reversible Mitotic Arrest for SAC Studies

The 9.3‑fold potency reduction upon 365 nm illumination allows reversible toggling between inhibitory and permissive states [1]. This feature supports pulse‑chase experimental designs where CENP‑E activity is transiently inhibited and then restored, enabling dissection of the precise temporal window during which CENP‑E function is required for mitotic progression.

Photopharmacology Tool Development and SAR Screening

CENP‑E‑IN‑2 belongs to the arylazopyrazole chemotype, which was discovered via a mild cyclization platform that enables efficient SAR exploration of photoswitchable CENP‑E inhibitors [1]. Researchers developing next‑generation photopharmacological tools can use CENP‑E‑IN‑2 as a reference compound for benchmarking new photoswitch scaffolds, evaluating parameters such as photostationary state composition, thermal relaxation half‑life, and fatigue resistance.

Not Recommended: Antitumor Screening & Translational Oncology

Due to the absence of published quantitative cellular IC₅₀ and in vivo efficacy data [1], CENP‑E‑IN‑2 is not currently recommended for applications requiring validated antitumor potency. For these purposes, GSK‑923295 (cellular IC₅₀ = 22 nM) or PF‑2771 (in vivo TGI demonstrated) [2] are preferable alternatives with established efficacy benchmarks.

Application

Selection Property

Validation Focus

Subcellular Chromosome Photo-Control

Photoswitchable inhibition context

Spatiotemporal CENP-E validation and chromosome congression imaging

Reversible Mitotic Arrest (SAC Studies)

Light-gated reversibility

Temporal window dissection and CENP-E requirement mapping

Photopharmacology SAR Benchmarking

Arylazopyrazole scaffold property

Photostationary state, thermal relaxation half-life, and fatigue resistance

Antitumor Screening (Not Recommended)

Quantitative cellular potency

Efficacy benchmark (select GSK-923295 or PF-2771 for established data)

• [1] Matsuo K, Ogawa H, Yamaoka S, Waku T, Kobori A. A chemical platform for the efficient screening of arylazopyrazole-based photoswitchable CENP-E inhibitors using mild cyclization reactions. Bioorg Med Chem Lett. 2024;111:129892. View Source
• [2] Kung PP, et al. Discovery of PF-2771, a potent and selective CENP-E inhibitor. Bioorg Med Chem Lett. 2014;24(21):5118-5121. View Source